Cas no 1128-00-3 (Ethyl 2-Amino-1-cyclohexene-1-carboxylate)

• Product Name: Ethyl 2-Amino-1-cyclohexene-1-carboxylate
• CAS No: 1128-00-3
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• MDL: MFCD01863243
• CID: 235939
• PubChem ID: 312929
• Update Time: 2025-11-02

Ethyl 2-Amino-1-cyclohexene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-aminocyclohex-1-enecarboxylate
• Ethyl 2-Amino-1-cyclohexene-1-carboxylate
• 1-Cyclohexene-1-carboxylicacid, 2-amino-, ethyl ester
• Ethyl 2-aminocyclohex-1-ene-1-carboxylate
• 2-AMINO-CYCLOHEX-1-ENECARBOXYLIC ACID ETHYL ESTER
• ethyl 2-aminocyclohexene-1-carboxylate
• 1-Cyclohexene-1-carboxylic acid, 2-amino-, ethyl ester
• NSC225254
• 2-Amino-cyclohex-1-enecarboxylicacidethylester
• 2-Amino-1-cyclohexenecarboxylic acid ethyl ester
• JBZVWABPSHNPIK
• JBZVWABPSHNPIK-UHFFFAOY
• Ethyl-2-amino-1-cyclohexene-1-carboxylate
• AC-23496
• CHEBI:167793
• GS-0615
• MFCD01863243
• AKOS003342974
• 1128-00-3
• DTXSID90310322
• FT-0633379
• SCHEMBL1144592
• J-508033
• CS-0130310
• NSC-225254
• JBZVWABPSHNPIK-UHFFFAOYSA-N
• BCP27748
• ethyl cis-2-aminocyclohexenecarboxylate
• A2275
• GEO-03438
• 2-Aminocyclohex-1-enecarboxylic acid ethyl ester
• BP-12872
• NS00015775
• SY013212
• ALBB-025572
• DB-041120

• MDL： MFCD01863243
• Inchi： 1S/C9H15NO2/c1-2-12-9(11)7-5-3-4-6-8(7)10/h2-6,10H2,1H3
• InChI Key： JBZVWABPSHNPIK-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(CCCC1)N)=O

Computed Properties

• Exact Mass: 169.11000
• Monoisotopic Mass: 169.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3

Experimental Properties

• Color/Form: White or light yellow crystals
• Density: 1.0873 (rough estimate)
• Melting Point: 70-74 °C
• Boiling Point: 290.1°C at 760 mmHg
• Flash Point: 129.3℃
• Refractive Index: 1.4580 (estimate)
• PSA: 52.32000
• LogP: 2.03660
• Solubility: Soluble in ether, chloroform, ethanol

Ethyl 2-Amino-1-cyclohexene-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl 2-Amino-1-cyclohexene-1-carboxylate

Comprehensive Overview of Ethyl 2-Amino-1-cyclohexene-1-carboxylate (CAS No. 1128-00-3): Properties, Applications, and Industry Insights

Ethyl 2-Amino-1-cyclohexene-1-carboxylate (CAS No. 1128-00-3) is a versatile organic compound with a unique cyclic structure, widely recognized in pharmaceutical and chemical research. This cyclohexene derivative features an ethyl ester group and an amino substituent, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₉H₁₅NO₂, and precise structural attributes contribute to its reactivity and functional diversity.

In recent years, the demand for specialty chemicals like Ethyl 2-Amino-1-cyclohexene-1-carboxylate has surged due to its role in developing bioactive molecules and drug precursors. Researchers frequently explore its potential in asymmetric synthesis and catalysis, aligning with trends in sustainable chemistry. A common query among scientists is: "How does this compound enhance enantioselective reactions?"—a topic gaining traction in green chemistry forums.

The compound’s physicochemical properties—such as solubility in polar solvents and stability under controlled conditions—make it suitable for high-yield reactions. Analytical techniques like HPLC and NMR spectroscopy are typically employed to verify its purity, a critical factor for pharmaceutical-grade applications. Industry reports highlight its use in synthesizing heterocyclic compounds, addressing the growing need for novel therapeutic agents.

From an SEO perspective, users often search for "synthesis protocol for Ethyl 2-Amino-1-cyclohexene-1-carboxylate" or "suppliers of CAS 1128-00-3", reflecting commercial and academic interests. This aligns with broader trends favoring custom synthesis and scalable production methods. Notably, the compound’s compatibility with microwave-assisted reactions has been a research hotspot, reducing reaction times and energy consumption.

Regulatory compliance and handling guidelines for Ethyl 2-Amino-1-cyclohexene-1-carboxylate emphasize standard laboratory safety practices. While not classified as hazardous under major frameworks, proper storage in anhydrous conditions is recommended to preserve its stability. This pragmatic approach resonates with EHS (Environmental, Health, and Safety) trends in chemical manufacturing.

In conclusion, Ethyl 2-Amino-1-cyclohexene-1-carboxylate (CAS 1128-00-3) exemplifies the intersection of innovation and practical utility in modern chemistry. Its applications span drug discovery, material science, and beyond, driven by evolving industrial needs and scientific advancements. Future studies may explore its structure-activity relationships to unlock further potential.